n-butyl-N-4-pyridylsulphonamide
Cat. No. B8555597
M. Wt: 214.29 g/mol
InChI Key: QSKINKDWWNUEBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:15]([CH2:16][CH2:17][CH3:18])[S:19](=[O:20])(=[O:21])[Cl:22].[CH2:23]1[O:24][CH2:25][CH2:26][CH2:27]1.[CH2:28]([Cl:29])[Cl:30].[CH3:8][CH2:9][N:10]([CH2:11][CH3:12])[CH2:13][CH3:14].[NH2:1][c:2]1[cH:3][cH:4][n:5][cH:6][cH:7]1>>[NH:1]([c:2]1[cH:3][cH:4][n:5][cH:6][cH:7]1)[S:19]([CH2:15][CH2:16][CH2:17][CH3:18])(=[O:20])=[O:21]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCS(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCCS(=O)(=O)Nc1ccncc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
